Cas no 1049980-72-4 ((2S,4R)-4-cinnamylpyrrolidine-2-carboxylic Acid)

• Product Name: (2S,4R)-4-cinnamylpyrrolidine-2-carboxylic Acid
• CAS No: 1049980-72-4
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 3164669
• PubChem ID: 5706723
• Update Time: 2025-06-28

(2S,4R)-4-cinnamylpyrrolidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-cinnaMylpyrrolidine-2-carboxylic acid
• (2S,4R)-4-[(E)-3-phenylprop-2-enyl]pyrrolidine-2-carboxylic acid
• (2S,4R,2E)-4-Cinnamylpyrrolidine-2-carboxylicacid
• (2S,4R,2E)-4-Cinnamylpyrrolidine-2-carboxylic acid
• 1049980-72-4
• (2S,4R)-4-cinnamylpyrrolidine-2-carboxylic Acid

• MDL： MFCD28968106
• Inchi： 1S/C14H17NO2/c16-14(17)13-9-12(10-15-13)8-4-7-11-5-2-1-3-6-11/h1-7,12-13,15H,8-10H2,(H,16,17)/b7-4+/t12-,13+/m1/s1
• InChI Key： QDAXBFHPUNCEDK-GPEUJJIWSA-N
• SMILES： OC([C@@H]1C[C@@H](C/C=C/C2C=CC=CC=2)CN1)=O

Computed Properties

• Exact Mass: 231.125928785Da
• Monoisotopic Mass: 231.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.3Ų

Additional information on (2S,4R)-4-cinnamylpyrrolidine-2-carboxylic Acid

Comprehensive Overview of (2S,4R)-4-cinnamylpyrrolidine-2-carboxylic Acid (CAS No. 1049980-72-4)

(2S,4R)-4-cinnamylpyrrolidine-2-carboxylic Acid (CAS No. 1049980-72-4) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its stereospecific configuration and cinnamyl substitution, has garnered attention for its unique structural properties and applications in drug discovery. The 2S,4R stereochemistry ensures high enantiomeric purity, making it a valuable intermediate for synthesizing bioactive molecules targeting neurological and metabolic disorders.

Recent trends in drug development emphasize the importance of chiral building blocks like (2S,4R)-4-cinnamylpyrrolidine-2-carboxylic Acid. Researchers are increasingly exploring its role in modulating G-protein-coupled receptors (GPCRs) and enzyme inhibitors, aligning with the growing demand for precision medicine. The compound’s cinnamyl moiety also offers potential antioxidant and anti-inflammatory properties, a hot topic in aging-related disease research. Keywords such as "chiral synthesis", "pyrrolidine derivatives", and "CAS 1049980-72-4 applications" frequently appear in scientific literature and patent filings.

From a synthetic perspective, (2S,4R)-4-cinnamylpyrrolidine-2-carboxylic Acid is synthesized via asymmetric hydrogenation or enzymatic resolution, ensuring high optical purity. Its carboxylic acid functional group allows for further derivatization, enabling the creation of prodrugs or peptide conjugates. This versatility addresses common search queries like "how to modify pyrrolidine carboxylic acids" and "chiral intermediates for drug design", reflecting its relevance in modern organic chemistry.

In the context of green chemistry, the compound’s synthesis has been optimized to reduce waste and improve atom economy, a priority for sustainable pharmaceutical manufacturing. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with regulatory standards like ICH guidelines. These aspects resonate with industry professionals searching for "CAS 1049980-72-4 purity analysis" or "scalable synthesis of chiral pyrrolidines".

Beyond pharmaceuticals, (2S,4R)-4-cinnamylpyrrolidine-2-carboxylic Acid is studied in flavor and fragrance applications due to its aromatic cinnamyl group. Its potential as a natural product mimic aligns with consumer preferences for plant-derived ingredients, a trending topic in cosmetic and food science forums. Searches for "bioactive pyrrolidines in cosmetics" or "cinnamyl derivatives in flavors" highlight this intersection.

In summary, (2S,4R)-4-cinnamylpyrrolidine-2-carboxylic Acid (CAS No. 1049980-72-4) exemplifies the convergence of chiral chemistry, drug development, and sustainable practices. Its multifaceted applications and rigorous synthesis protocols make it a subject of enduring interest, addressing both academic curiosity and industrial needs.